
methanesulfonyl azide safe handling protocol
lab scale

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methanesulfonyl azide

CAS No.: 1516-70-7

Cat. No.: S1503329
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Properties and Hazards of Methanesulfonyl Azide

The table below summarizes key information about methanesulfonyl azide from the search results [1].

Property Value / Description

Molecular Formula CH3N3O2S

Molar Mass 121.12 g·mol⁻¹

Melting Point 18 °C (64 °F)

Decomposition Begins at 120 °C (248 °F)

Primary Hazard Explosive

Common Name Mesyl azide

A critical point reiterated across multiple sources is that methanesulfonyl azide, like many azides, is

explosive [1]. One search result specifically advises that preparation in situ (i.e., generating and using it

immediately without isolating it) can be advantageous to mitigate explosion hazards [1].
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Experimental Workflow for In Situ Use

Given the explosion risk, handling methanesulfonyl azide on a lab scale demands careful planning. The

following diagram outlines a general workflow for its in situ preparation and use, which is a common risk-

reduction strategy.
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Preparation Stage

Reaction Stage

Work-up Stage

Charge reactor with
cooled solvent (e.g., acetonitrile)

Add methanesulfonyl chloride
and sodium azide

Stir mixture at controlled
low temperature

Add substrate to the
in situ generated azide

Monitor reaction completion
(e.g., via TLC or FlowNMR)

Quench reaction carefully

Extract and purify
product

Click to download full resolution via product page

General Safety Considerations for Azide Chemistry
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While specific protocols for methanesulfonyl azide are not available in the search results, the following

principles are universally critical for safe azide handling:

Personal Protective Equipment (PPE): Always use a lab coat, safety goggles, face shield, and
appropriate chemical-resistant gloves (consult a glove compatibility chart). Consider using a blast

shield, especially during scale-up.
Engineering Controls: Perform all operations involving the handling or weighing of solid azides in a

properly functioning fume hood.
Minimize Quantities: Do not stockpile or store methanesulfonyl azide for long periods. The in situ
preparation method is strongly recommended to avoid isolating and storing the pure compound [1].
Avoid Contamination: Use dedicated, non-metallic tools (e.g., Tefcoated spatulas) to prevent

contamination by metal salts, which can catalyze decomposition.
Emergency Preparedy: Know the location of emergency showers and eyewash stations. Have a

response plan for spills or exposures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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